Cas no 1160255-94-6 (2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride)

• Product Name: 2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride
• CAS No: 1160255-94-6
• MF: C₂₀H₁₇Cl₂NO₂
• MW: 374.260483503342
• MDL: MFCD03422853
• CID: 4682310
• Update Time: 2025-06-13

2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-BUTOXYPHENYL)-8-CHLOROQUINOLINE-4-CARBONYL CHLORIDE
• STL197171
• BBL014762
• R7548
• 4-quinolinecarbonyl chloride, 2-(3-butoxyphenyl)-8-chloro-
• 2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride

• MDL： MFCD03422853
• Inchi： 1S/C20H17Cl2NO2/c1-2-3-10-25-14-7-4-6-13(11-14)18-12-16(20(22)24)15-8-5-9-17(21)19(15)23-18/h4-9,11-12H,2-3,10H2,1H3
• InChI Key： VNKUSUWBSHWQCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3=CC=CC(=C3)OCCCC)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 447
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride

Recent Advances in the Study of 2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride (CAS: 1160255-94-6)

2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride (CAS: 1160255-94-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its quinoline backbone and reactive carbonyl chloride group, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's unique structural features, including the butoxyphenyl and chloroquinoline moieties, contribute to its ability to interact with specific biological targets. Researchers have identified its role in modulating key signaling pathways, making it a promising candidate for therapeutic interventions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity associated with certain cancers.

In addition to its pharmacological potential, 2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride has been investigated for its synthetic utility. Its reactive carbonyl chloride group allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Recent advancements in synthetic methodologies have further optimized its production, enhancing yield and purity while reducing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects necessitate further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound from bench to bedside.

In conclusion, 2-(3-Butoxyphenyl)-8-chloroquinoline-4-carbonyl chloride represents a versatile and valuable tool in chemical biology and drug discovery. Its continued study holds the potential to yield novel therapeutics for a range of diseases, underscoring the importance of sustained investment in this area of research.